Cas no 1361602-12-1 (5-Amino-2-(2,3,4-trichlorophenyl)pyridine-3-acetonitrile)

• Product Name: 5-Amino-2-(2,3,4-trichlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361602-12-1
• MF: C₁₃H₈Cl₃N₃
• MW: 312.581719398499
• CID: 4968478
• Update Time: 2025-06-12

5-Amino-2-(2,3,4-trichlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(2,3,4-trichlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H8Cl3N3/c14-10-2-1-9(11(15)12(10)16)13-7(3-4-17)5-8(18)6-19-13/h1-2,5-6H,3,18H2
• InChI Key： YIIKZOJIDFDWLD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(CC#N)=CC(=CN=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 3.4
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-2-(2,3,4-trichlorophenyl)pyridine-3-acetonitrile

Introduction to 5-Amino-2-(2,3,4-trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361602-12-1)

5-Amino-2-(2,3,4-trichlorophenyl)pyridine-3-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1361602-12-1, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of a nitrile group and multiple chlorine substituents on the phenyl ring, make it a versatile building block for drug discovery programs.

The molecular structure of 5-Amino-2-(2,3,4-trichlorophenyl)pyridine-3-acetonitrile consists of a pyridine core substituted with an amino group at the 5-position and a nitrile group at the 3-position. The 2-position is occupied by a phenyl ring that is further functionalized with three chlorine atoms. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its biological activity. The electron-withdrawing nature of the nitrile group and the halogen atoms enhances its reactivity and binding affinity to biological targets.

In recent years, 5-Amino-2-(2,3,4-trichlorophenyl)pyridine-3-acetonitrile has been extensively studied for its potential applications in the development of novel therapeutic agents. One of the most promising areas of research involves its use as a precursor in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its utility in generating compounds that interact with kinases and other enzymes implicated in cancer progression. The halogenated phenyl ring serves as an excellent scaffold for modulating binding interactions with these targets.

Recent advancements in computational chemistry have further highlighted the significance of 5-Amino-2-(2,3,4-trichlorophenyl)pyridine-3-acetonitrile as a pharmacophore. Molecular docking simulations have revealed that this compound can effectively bind to active sites of protein targets with high affinity. This has opened up new avenues for designing molecules with improved pharmacokinetic properties and reduced side effects. The ability to fine-tune its structure through strategic modifications allows researchers to optimize its biological activity and selectivity.

The synthesis of 5-Amino-2-(2,3,4-trichlorophenyl)pyridine-3-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine atoms into the phenyl ring is typically achieved through halogenation reactions, which must be carefully monitored to avoid unwanted byproducts. The subsequent functionalization at the pyridine core requires expertise in nucleophilic substitution reactions to ensure high yields and purity.

From a medicinal chemistry perspective, 5-Amino-2-(2,3,4-trichlorophenyl)pyridine-3-acetonitrile represents an excellent example of how structural diversity can be leveraged to discover new drugs. Its unique combination of functional groups makes it a valuable tool for generating lead compounds that can be further optimized through structure-activity relationship (SAR) studies. These studies are crucial for understanding how changes in molecular structure affect biological activity and for identifying potential therapeutic candidates.

The compound's relevance extends beyond oncology research. Emerging evidence suggests that it may also have applications in treating neurological disorders and infectious diseases. For example, preliminary studies have shown that derivatives of 5-Amino-2-(2,3,4-trichlorophenyl)pyridine-3-acetonitrile can modulate neurotransmitter receptors and exhibit antiviral properties. Such findings underscore the broad therapeutic potential of this molecule and highlight its importance as a chemical probe in drug discovery.

The role of 5-Amino-2-(2,3,4-trichlorophenyl)pyridine-3-acetonitrile in academic and industrial research continues to evolve with advancements in synthetic methodologies and biotechnological tools. High-throughput screening (HTS) platforms have enabled researchers to rapidly evaluate large libraries of compounds derived from this scaffold, accelerating the discovery process. Additionally, biocatalytic approaches are being explored to improve the sustainability of its synthesis by reducing reliance on harsh chemical conditions.

In conclusion,5-Amino-2-(2,3,4-trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361602-12-1) is a multifaceted compound with significant implications for pharmaceutical research. Its unique structural features make it a valuable intermediate for developing novel therapeutic agents targeting various diseases. As research progresses，this compound will likely continue to play a pivotal role in advancing drug discovery efforts worldwide.